Cas no 952511-70-5 (1H-Benzimidazole-6-carbonitrile, 7-methyl-)
952511-70-5 structure
Product Name:1H-Benzimidazole-6-carbonitrile, 7-methyl-
CAS No:952511-70-5
MF:C9H7N3
MW:157.171981096268
CID:854406
PubChem ID:45120550
Update Time:2025-04-19
1H-Benzimidazole-6-carbonitrile, 7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-6-carbonitrile, 7-methyl-
- 4-methyl-1H-benzimidazole-5-carbonitrile
- STOFVVYYCFWSEH-UHFFFAOYSA-N
- SCHEMBL14722513
- 7-methyl-1H-benzimidazole-6-carbonitrile
- 4-methyl-1H-benzo[d]imidazole-5-carbonitrile
- SCHEMBL1797432
- DTXSID50669040
- 952511-70-5
-
- Inchi: 1S/C9H7N3/c1-6-7(4-10)2-3-8-9(6)12-5-11-8/h2-3,5H,1H3,(H,11,12)
- InChI Key: STOFVVYYCFWSEH-UHFFFAOYSA-N
- SMILES: N1C=NC2C(C)=C(C#N)C=CC1=2
Computed Properties
- Exact Mass: 157.063997236g/mol
- Monoisotopic Mass: 157.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.5Ų
1H-Benzimidazole-6-carbonitrile, 7-methyl- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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